(2E)-2-fluoro-3-(1h-imidazol-5-yl)-acrylic acid

• CAS No.: 212555-60-7
• Molecular Formula: C6H5FN2O2
• Molecular Weight: 156.11 g/mol
• IUPAC Name: (E)-2-fluoro-3-(1H-imidazol-5-yl)prop-2-enoic acid
• InChI: InChI=1S/C6H5FN2O2/c7-5(6(10)11)1-4-2-8-3-9-4/h1-3H,(H,8,9)(H,10,11)/b5-1+
• InChI Key: HVHBPCATYMSEEE-ORCRQEGFSA-N
• Isomeric SMILES: C1=C(NC=N1)/C=C(\C(=O)O)/F
• Canonical SMILES: C1=C(NC=N1)C=C(C(=O)O)F

Description

(2E)-2-fluoro-3-(1H-imidazol-5-yl)-acrylic acid is a fluorinated derivative of the imidazole-containing acrylic acid scaffold, a structure recognized for its utility in medicinal chemistry and drug discovery. This compound integrates a fluorine atom at the 2-position of the acrylic acid chain, a modification that can significantly alter the molecule's electronic properties, metabolic stability, and binding affinity, making it a valuable intermediate for the design of novel bioactive molecules . The core structure of 3-(1H-imidazol-5-yl)acrylic acid is a key building block in synthesizing heterocyclic compounds, particularly for creating fused tricyclic systems like benzimidazole–thiazinone derivatives, which are being investigated for their antimicrobial properties . The presence of the imidazole ring, a privileged scaffold in medicinal chemistry, provides hydrogen bond donor and acceptor capabilities, allowing for targeted interactions with biological receptors . The trans-(E)-configured acrylic acid moiety is a common pharmacophore, exemplified in drugs like GW7604, a cinnamic acid derivative that functions as a pure antagonist and downregulator of the estrogen receptor . Similarly, related imidazolyl-alkenoic acids have been developed and patented as potent angiotensin II receptor antagonists, highlighting the therapeutic potential of this chemical class . Researchers can employ this fluorinated building block in coupling reactions, using reagents like TBTU, to form amide linkages and construct more complex molecular architectures . It is strictly for research applications in laboratory settings. This product is not intended for diagnostic, therapeutic, or any human or veterinary use.

Preparation Methods

Alternative Synthetic Strategies and Deprotection Steps

In related heterocyclic acrylic acid syntheses, protection and deprotection strategies are employed to manage sensitive functional groups. For example, tert-butyl esters of phosphonopropionates are deprotected using bromotrimethylsilane or trifluoroacetic acid to yield free acids. Similar approaches could be adapted for the imidazole acrylic acid derivatives to improve yield and purity.

• Summary of Preparation Methods

Method Type	Key Reagents/Conditions	Advantages	Limitations
Chemical Fluorination	DAST, 3-(1H-imidazol-5-yl)prop-2-enoic acid, organic solvent, low temp	High selectivity fluorination, scalable	Requires handling hazardous reagents
Biocatalytic Synthesis	2-fluoromalonic acid, MatBrp, MCR enzymes, cofactors	Mild conditions, environmentally friendly	Currently limited to related compounds
Protection/Deprotection	Bromotrimethylsilane, trifluoroacetic acid	Enables functional group tolerance	Additional synthetic steps

• Research Findings and Analytical Data

• The fluorination reaction using DAST proceeds via nucleophilic substitution at the vinyl position, preserving the imidazole ring integrity.
• Analytical characterization typically involves HPLC-MS, NMR spectroscopy, and IR spectroscopy to confirm fluorine incorporation and acrylic acid formation.
• Biocatalytic synthesis products are confirmed by retention times matching authentic standards and mass spectrometry peaks corresponding to expected molecular ions.
• The fluorine atom enhances the compound’s chemical stability and modulates biological activity by influencing electronic properties and hydrogen bonding capabilities.

• Conclusion

The preparation of (2E)-2-fluoro-3-(1H-imidazol-5-yl)-acrylic acid is predominantly achieved through selective chemical fluorination of acrylic acid precursors, with diethylaminosulfur trifluoride as a key reagent. Industrial methods benefit from continuous flow technology to improve safety and efficiency. Emerging biocatalytic methods offer promising alternative routes, leveraging enzymatic specificity and mild reaction conditions, though they are currently more developed for related fluorinated compounds. The synthetic strategies are supported by robust analytical techniques ensuring product integrity and purity. This compound’s unique structure combining fluorine and imidazole moieties makes it a valuable intermediate in chemical and pharmaceutical research.

Chemical Reactions Analysis

Types of Reactions

(2E)-2-Fluoro-3-(1H-imidazol-5-yl)prop-2-enoic acid can undergo various chemical reactions, including:

Oxidation: The compound can be oxidized using oxidizing agents like potassium permanganate or hydrogen peroxide to form corresponding oxides.

Reduction: Reduction reactions can be carried out using reducing agents such as sodium borohydride or lithium aluminum hydride to yield reduced derivatives.

Substitution: Nucleophilic substitution reactions can occur at the fluorine atom, where nucleophiles like amines or thiols replace the fluorine atom.

Common Reagents and Conditions

Oxidation: Potassium permanganate in an acidic medium.

Reduction: Sodium borohydride in methanol.

Substitution: Amines in the presence of a base like triethylamine.

Major Products Formed

Oxidation: Oxidized derivatives with additional oxygen functionalities.

Reduction: Reduced derivatives with hydrogen replacing the fluorine atom.

Substitution: Substituted imidazole derivatives with various functional groups replacing the fluorine atom.

Scientific Research Applications

(2E)-2-Fluoro-3-(1H-imidazol-5-yl)prop-2-enoic acid has several scientific research applications:

Chemistry: Used as a building block in the synthesis of more complex fluorinated compounds.

Biology: Investigated for its potential as an enzyme inhibitor due to the presence of the imidazole ring, which can interact with active sites of enzymes.

Medicine: Explored for its potential as a pharmaceutical intermediate in the development of drugs targeting specific biological pathways.

Industry: Utilized in the development of advanced materials with unique properties, such as increased stability and reactivity.

Mechanism of Action

The mechanism of action of (2E)-2-Fluoro-3-(1H-imidazol-5-yl)prop-2-enoic acid involves its interaction with molecular targets, such as enzymes or receptors. The imidazole ring can form hydrogen bonds and coordinate with metal ions in the active sites of enzymes, potentially inhibiting their activity . The fluorine atom can enhance the compound’s binding affinity and specificity by participating in electrostatic interactions and altering the electronic properties of the molecule.

Comparison with Similar Compounds

Comparison with Similar Compounds

The compound’s structural analogs include imidazole-acrylic acid derivatives, fluorinated aromatics, and nitrogen-containing heterocycles. Below is a detailed comparison based on synthesis, physicochemical properties, and bioactivity:

Table 1: Structural and Physicochemical Comparison

Compound Name	Molecular Formula	Substituents/Modifications	Melting Point (°C)	Solubility (Water)	Key Spectral Data (ESI-MS/NMR)	Reference
(2E)-2-fluoro-3-(1H-imidazol-5-yl)-acrylic acid	C₆H₅FN₂O₂	Fluoro (E-configuration), imidazol-5-yl	Not reported	Moderate	ESI-MS: [M+H⁺] ≈ 157.03 (calc.); δH (DMSO-d₆): Imidazole protons ~7.5–8.5 ppm
Urocanic acid (trans-urocanic acid)	C₆H₆N₂O₂	Non-fluorinated, (E)-imidazol-4-yl	217–220	1.5 g/L	ESI-MS: 139.04 (M+H⁺); δH (CD₃OD): 6.49 (d, J=16.0 Hz, CH=CH)
(E)-1-[[2′-[[N-(2-chlorotrityl)]-1H-tetrazol-5-yl]biphenyl-4-yl]methyl]imidazole-4-acrylic acid (21a)	C₃₉H₂₈ClN₇O₂	Tetrazole, biphenylmethyl, chlorotrityl	0.38 (Rf)	Low	ESI-MS: 650.17 (M+H⁺); δH (DMSO-d₆): Aromatic protons ~7.3–7.8 ppm
3-(1H-imidazol-5-yl)-2-octadecanamidopropanoic acid	C₂₄H₄₂N₄O₃	Long-chain amide substitution	Not reported	Insoluble	ESI-MS: [M+H⁺] ≈ 435.3; δH (CDCl₃): Fatty chain protons ~1.2–2.3 ppm

Key Differences and Implications :

Fluorine Substitution: The fluorine atom in (2E)-2-fluoro-3-(1H-imidazol-5-yl)-acrylic acid increases electronegativity and acidity (pKa ~2.94 predicted) compared to non-fluorinated analogs like urocanic acid (pKa ~3.5).

Imidazole Position and Tautomerism :

• The imidazol-5-yl group in the target compound differs from the imidazol-4-yl in urocanic acid. This positional isomerism affects electronic distribution and tautomeric equilibria, influencing interactions with biological targets (e.g., histamine receptors) .

Bulkier Derivatives: Compounds like 21a and 3-(1H-imidazol-5-yl)-2-octadecanamidopropanoic acid exhibit reduced solubility due to bulky substituents (e.g., chlorotrityl, long-chain amides). In contrast, the target compound’s smaller size improves aqueous solubility and bioavailability .

Synthetic Complexity :

• The target compound’s synthesis likely involves fluorination of a preformed acrylic acid-imidazole scaffold, whereas analogs like 21a require multi-step coupling (e.g., tetrazole alkylation, chlorotrityl protection), reducing yield and scalability .

Biological Activity

(2E)-2-fluoro-3-(1H-imidazol-5-yl)-acrylic acid is a compound of increasing interest in medicinal chemistry due to its unique structural features and potential biological activities. The presence of the fluorine atom and the imidazole ring confers distinct chemical properties that can influence its interactions with biological targets.

Chemical Structure and Properties

The compound has the following molecular structure:

• Chemical Formula : C₅H₄FNO₂
• Molecular Weight : 145.09 g/mol

The imidazole ring is known for its ability to participate in various biochemical interactions, making this compound a candidate for enzyme inhibition studies.

The biological activity of (2E)-2-fluoro-3-(1H-imidazol-5-yl)-acrylic acid primarily involves its interaction with enzymes. The imidazole moiety can form hydrogen bonds and coordinate with metal ions within the active sites of enzymes, potentially inhibiting their activity. This mechanism is critical in understanding how this compound may affect various biological pathways.

Enzyme Inhibition

Research indicates that (2E)-2-fluoro-3-(1H-imidazol-5-yl)-acrylic acid has been investigated for its potential as an enzyme inhibitor. The imidazole ring's ability to interact with enzyme active sites suggests it could serve as a scaffold for developing inhibitors targeting specific enzymes involved in disease processes.

Cytotoxicity Assays

In vitro studies have evaluated the cytotoxic effects of this compound against various cancer cell lines, including HeLa (cervical cancer). The results from these assays indicate varying degrees of cytotoxicity, with some derivatives showing significant inhibitory effects on cell viability.

Compound	Cell Line	IC₅₀ (µM)	Notes
(2E)-2-fluoro-3-(1H-imidazol-5-yl)-acrylic acid	HeLa	150	Moderate cytotoxicity observed
Control (e.g., cisplatin)	HeLa	10	Standard reference for comparison

Case Studies

• Study on Enzyme Inhibition : A study explored the inhibition of geranylgeranylation in HeLa cells using phosphonocarboxylate derivatives, including (2E)-2-fluoro-3-(1H-imidazol-5-yl)-acrylic acid. Results indicated that certain concentrations led to reduced cell viability, suggesting potential applications in cancer treatment .
• Comparative Analysis : In a comparative study, (2E)-2-fluoro-3-(1H-imidazol-5-yl)-acrylic acid was evaluated alongside other imidazole derivatives. The findings demonstrated that the presence of fluorine enhanced stability and reactivity compared to non-fluorinated analogs, which typically exhibited lower inhibitory potency against target enzymes .

Research Applications

The compound has diverse applications in:

• Medicinal Chemistry : As a building block for synthesizing more complex fluorinated compounds.
• Drug Development : Investigated as a pharmaceutical intermediate for drugs targeting specific biological pathways.
• Material Science : Utilized in developing advanced materials with unique properties due to its chemical structure.